molecular formula C20H27N5O2 B6570536 N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide CAS No. 946295-71-2

N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide

Cat. No. B6570536
CAS RN: 946295-71-2
M. Wt: 369.5 g/mol
InChI Key: VIUVFEGVKXGNDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as quinazolinamines . These are heterocyclic aromatic compounds containing a quianazoline moiety substituted by one or more amine groups .


Synthesis Analysis

The synthesis of this compound involves the use of morpholine reagent in the last step of the synthesis . The sulfonamide group is deprotonated in contrast to other crystal structures containing the N-(pyrimidin-2-yl)benzenesulfonamide moiety, which are protonated .


Molecular Structure Analysis

In the pyrimidine ring of the anion, the longest C—N bond is C7—N2 [1.370 (2) A ̊ ], which is located opposite the longest C—C bond [C8—C9 = 1.431 (2) A ̊ ] . One phenyl ring (C1–C6) is almost perpendicular to the plane of the pyrimidine ring (N2/N3/C7–C10): the dihedral angle of 84.84 (6) is enabled by a twist in the sulfonamide group .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the formation of intermolecular N—H N and N—H (O,N) hydrogen bonds . Every cation donates two such bonds, one to each of the neighboring pair of cations, generating centrosymmetric tetramers .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a variety of bond lengths and angles. For example, the longest C—N bond is C7—N2 [1.370 (2) A ̊ ], which is located opposite the longest C—C bond [C8—C9 = 1.431 (2) A ̊ ] . The other N—C bonds lie in the range 1.330 (2)–1.339 (2) A ̊ .

Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide were evaluated for their in vitro antimicrobial activity. Notably, compounds d1, d2, and d3 demonstrated promising antimicrobial effects against both Gram-positive and Gram-negative bacterial species. These derivatives could potentially serve as lead compounds for rational drug design in combating microbial infections .

Anticancer Potential

Cancer remains a formidable challenge, necessitating novel therapeutic approaches. In this context, compounds d6 and d7 from the same series exhibited significant anticancer activity against estrogen receptor-positive human breast adenocarcinoma (MCF7) cells. These findings highlight the potential of N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide derivatives as candidates for breast cancer treatment .

Anti-Fibrotic Properties

Indole derivatives, including N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide, have shown anti-fibrotic activity. For instance:

ATR Protein Kinase Inhibition

While not directly related to N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide, the compound AZ20 (4-{4-[(3R)-3-methylmorpholin-4-yl]-6-[1-(methylsulfonyl)cyclopropyl]pyrimidin-2-yl}-1H-indole) is a potent and selective inhibitor of ATR protein kinase. It exhibits monotherapy in vivo antitumor activity .

Anti-HIV Activity

Indole derivatives have also been explored for their anti-HIV potential. For instance, 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were screened for anti-HIV activity against HIV-1 and HIV-2 strains. These compounds show promise in inhibiting viral replication .

Crystal Structure Studies

Experimental details related to the crystal structure of 2-methoxy-6-[(2-morpholin-4-yl-phenylamino)pentanamido]benzo[d][1,3]dioxole have been reported. The structure was solved using Direct Methods and refined with the SHELX crystallographic software package .

properties

IUPAC Name

N-[4-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)amino]phenyl]pentanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N5O2/c1-3-4-5-19(26)22-16-6-8-17(9-7-16)23-20-21-15(2)14-18(24-20)25-10-12-27-13-11-25/h6-9,14H,3-5,10-13H2,1-2H3,(H,22,26)(H,21,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VIUVFEGVKXGNDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(=O)NC1=CC=C(C=C1)NC2=NC(=CC(=N2)N3CCOCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)pentanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.